4-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide

• IUPAC Name: 4-fluoro-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide
• InChI: InChI=1S/C19H19FN2O2/c20-16-7-5-15(6-8-16)19(24)21-17-9-3-14(4-10-17)13-18(23)22-11-1-2-12-22/h3-10H,1-2,11-13H2,(H,21,24)
• InChI Key: TWXKFSZTEFMPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

The compound “4-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is a common structure in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the use of heterocyclic scaffolds, which are structures containing atoms of at least two different elements as members of its rings. The pyrrolidine ring can be constructed from different cyclic or acyclic precursors. For instance, the ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one can result in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule. The introduction of fluorine atoms can modulate the lipophilicity, electronegativity, basicity, and bioavailability of the compound.

Future Directions

The future directions in the research and development of this compound could involve increasing the selectivity toward certain receptors by the structural variation of the pyrrolidine pharmacophore. This could lead to the development of new pyrrolidine compounds with different biological profiles.